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Compound of Interest

Compound Name:
3-Bromo-5-ethoxy-4-

hydroxybenzonitrile

Cat. No.: B1332836 Get Quote

CAS Number: 330462-57-2

This technical guide provides a comprehensive overview of 3-Bromo-5-ethoxy-4-
hydroxybenzonitrile, a substituted benzonitrile compound of interest to researchers,

scientists, and drug development professionals. This document details its chemical properties,

outlines a plausible synthetic pathway, and explores its potential, though currently

undocumented, biological significance.

Chemical and Physical Properties
3-Bromo-5-ethoxy-4-hydroxybenzonitrile is a multifaceted organic compound with a

molecular structure that lends itself to a variety of chemical interactions.[1] The presence of a

bromine atom, an ethoxy group, a hydroxyl group, and a nitrile functional group on a benzene

ring gives it a unique combination of properties.[1] The nitrile group is electron-withdrawing,

which can influence the compound's overall reactivity and stability.[1]

A summary of its key quantitative data is presented in the table below.
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Property Value Source

CAS Number 330462-57-2 [1][2][3]

Molecular Formula C₉H₈BrNO₂ [3]

Molecular Weight 242.07 g/mol [3]

Purity Typically ≥97% [3]

Predicted XlogP 2.3 [4]

Monoisotopic Mass 240.97385 Da [4]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3-Bromo-5-ethoxy-4-
hydroxybenzonitrile are not readily available in peer-reviewed literature, a plausible synthetic

route can be devised based on established organic chemistry principles and published

methods for analogous compounds. A likely precursor for this synthesis is 3-bromo-5-ethoxy-4-

hydroxybenzaldehyde. The conversion of a benzaldehyde to a benzonitrile is a standard

transformation in organic synthesis.

Proposed Synthetic Pathway:

A potential two-step synthesis is outlined below, starting from the commercially available 3-

ethoxy-4-hydroxybenzaldehyde.
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Step 1: Bromination

Step 2: Oximation and Dehydration

3-Ethoxy-4-hydroxybenzaldehyde

3-Bromo-5-ethoxy-4-hydroxybenzaldehyde 

Bromine (Br2)
in Acetic Acid

Intermediate Oxime

 

Hydroxylamine (NH2OH)

Dehydrating Agent
(e.g., Acetic Anhydride)

3-Bromo-5-ethoxy-4-
hydroxybenzonitrile 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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